Cas no 29049-31-8 (4-Pyridazinamine,3,6-dichloro-N,N-di-2-propen-1-yl-)

4-Pyridazinamine,3,6-dichloro-N,N-di-2-propen-1-yl- structure
29049-31-8 structure
Product Name:4-Pyridazinamine,3,6-dichloro-N,N-di-2-propen-1-yl-
CAS No:29049-31-8
MF:C10H11Cl2N3
MW:244.120439767838
CID:258731
PubChem ID:318721
Update Time:2025-04-19

4-Pyridazinamine,3,6-dichloro-N,N-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridazinamine,3,6-dichloro-N,N-di-2-propen-1-yl-
    • 3,6-dichloro-N,N-bis(prop-2-enyl)pyridazin-4-amine
    • DTXSID70312546
    • NSC-257429
    • NSC257429
    • 29049-31-8
    • Inchi: 1S/C10H11Cl2N3/c1-3-5-15(6-4-2)8-7-9(11)13-14-10(8)12/h3-4,7H,1-2,5-6H2
    • InChI Key: XQNLCGRQWBWNFG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(N=N1)Cl)N(CC=C)CC=C

Computed Properties

  • Exact Mass: 243.03323
  • Monoisotopic Mass: 243.0330028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29Ų

Experimental Properties

  • PSA: 29.02
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